Cas no 2063-40-3 (Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-)

Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro- structure
2063-40-3 structure
Product Name:Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-
CAS No:2063-40-3
MF:C9H4ClF5O
MW:258.572479248047
CID:249620
PubChem ID:45075657
Update Time:2025-04-19

Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-
    • 3-(Pentafluorophenyl)propanoyl chloride
    • LogP
    • 2063-40-3
    • 3-(Pentafluorophenyl)propionylchloride
    • AKOS016015583
    • 3-(2,3,4,5,6-pentafluorophenyl)propanoyl chloride
    • 3-(Pentafluorophenyl)propionyl chloride
    • Benzenepropanoyl chloride, 2,3,4,5,6-pentafluoro-
    • 3-(2, 3, 4, 5, 6-pentafluorophenyl)propanoyl chloride
    • DTXSID20663075
    • Inchi: 1S/C9H4ClF5O/c10-4(16)2-1-3-5(11)7(13)9(15)8(14)6(3)12/h1-2H2
    • InChI Key: ZREZSROHRNKDMF-UHFFFAOYSA-N
    • SMILES: ClC(CCC1C(=C(C(=C(C=1F)F)F)F)F)=O

Computed Properties

  • Exact Mass: 257.98712
  • Monoisotopic Mass: 257.987
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.536
  • Boiling Point: 228.682°C at 760 mmHg
  • Flash Point: 92.104°C
  • Refractive Index: 1.451
  • PSA: 17.07
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